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Compound of Interest

Compound Name: Lithium cyanide

Cat. No.: B1604797

Technical Support Center: Solid Lithium Cyanide

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with solid lithium cyanide. Adherence to these guidelines
is critical to ensure a safe laboratory environment.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with solid lithium cyanide?

Al: Solid lithium cyanide is a highly toxic material that can be fatal if swallowed, inhaled, or
comes into contact with skin.[1][2] It is also air and moisture sensitive.[3] Contact with acids or
water can release highly toxic and flammable hydrogen cyanide (HCN) gas.[2][4]

Q2: What immediate actions should be taken in case of accidental exposure?

A2: Speed is critical when responding to cyanide exposure.[5][6] Immediately remove the
affected person from the source of contamination. If inhaled, move to fresh air.[7] If on skin,
remove contaminated clothing and wash the area with copious amounts of water for at least 15
minutes.[2][5] For eye contact, flush with water for at least 15 minutes.[1][8] In case of
ingestion, do NOT induce vomiting; rinse the mouth with water if the person is conscious.[7][8]
In all cases, seek immediate medical attention.[1][7][8]

Q3: How should solid lithium cyanide be stored?
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A3: Store solid lithium cyanide in a tightly closed container in a cool, dry, and well-ventilated
area.[1][7] It should be stored away from incompatible materials, particularly acids, strong
oxidizing agents, moisture, and sources of heat or ignition.[1][3] The storage area should be
locked.[7][8]

Q4: What are the incompatible materials to avoid with lithium cyanide?

A4: Lithium cyanide is incompatible with strong acids, strong oxidizing agents, air, and
moisture.[1] Contact with acids will liberate highly toxic hydrogen cyanide gas.[9][10] It should
also be kept away from chlorates and nitrates.[3]

Troubleshooting Guide
Handling and Personal Protective Equipment (PPE)

Issue: Uncertainty about the necessary PPE for handling solid lithium cyanide.
Solution:

Always handle solid lithium cyanide in a properly functioning fume hood.[2] The following PPE
is mandatory:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][7]

» Skin Protection: Wear impervious clothing and appropriate protective gloves (e.qg., nitrile
rubber).[1][2][7] Inspect gloves before use and wash hands thoroughly after handling.[3]

o Respiratory Protection: If there is a risk of dust formation or exceeding exposure limits, use a
full-face respirator with an appropriate cartridge.[7][8]

Spills and Cleanup

Issue: A small spill of solid lithium cyanide has occurred in the fume hood.
Solution:
For small spills (<1 gram) contained within a fume hood:

e Ensure proper PPE is worn, including respiratory protection.[8]
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Gently cover the solid spill with absorbent pads or paper towels to avoid dust formation.[2]
[11]

Carefully sweep or shovel the material into a suitable, labeled container for disposal.[3][10]
Do not use water for cleanup of the solid material.[3]

Clean the spill area with a pH 10 buffer solution, followed by a dilute bleach solution, and
then soap and water.[11]

Collect all cleanup materials in a sealed bag or container labeled as "cyanide contaminated
waste" for proper disposal.[11]

Issue: A large spill of solid lithium cyanide has occurred outside of a fume hood.
Solution:

Immediately evacuate the area and alert others.[8][10]

Post "Do Not Enter" signs on the laboratory doors.[10][11]

Contact your institution's emergency services and environmental health and safety
department immediately.[8]

Do not attempt to clean up a large spill or any spill outside of a fume hood unless you are
trained and equipped to do so.[11]

Waste Disposal

Issue: How to properly dispose of solid lithium cyanide waste and contaminated materials.
Solution:

All lithium cyanide waste is considered hazardous waste.

o Collect waste in a clearly labeled, sealed container.[7]

o Contaminated materials such as gloves, absorbent pads, and glassware must also be
disposed of as hazardous waste in a designated and labeled container.[10][11]
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o Contact a licensed professional waste disposal service for disposal.[3] Do not discharge to
sewer systems.[7]

Quantitative Data Summary

Parameter Value Reference
UN Number 1588 [3]
Hazard Class 6.1 (Toxic) [3]
Packing Group I [3]
Boiling Point 160 °C [4]
Melting Point Not Available [1]
Flash Point 57 °C (134.6 °F) [1]

Experimental Protocols

Protocol 1: Weighing Solid Lithium Cyanide

Always conduct this procedure inside a certified chemical fume hood.[2]
» Don all required PPE (safety goggles, lab coat, and appropriate gloves).[2]
e Place atared, sealed container onto the balance.

¢ Inside the fume hood, carefully transfer the desired amount of solid lithium cyanide to the
container.

e Securely close the container before removing it from the fume hood to re-weigh.

o Clean any residual dust within the fume hood using a damp cloth with a pH 10 buffer
solution.[2] Dispose of the cloth as hazardous waste.

Protocol 2: Decontamination of Glassware

e Perform all decontamination steps within a chemical fume hood.[11]
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* Rinse the glassware with a pH 10 buffer solution. Collect this rinse as cyanide waste.[11]

» Rinse the glassware with a dilute (~10%) bleach solution. Collect this rinse in the same
cyanide waste container.[11]

e Thoroughly wash the glassware with soap and water in a sink.[11]
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Caption: Workflow for the safe handling and storage of solid lithium cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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